Multicolor circularly polarized luminescence inversion of metal–organic supramolecular polymers†
Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04068B
Abstract
Metal–organic supramolecular polymers (MOSPs) with multicolor circularly polarized luminescence (CPL) and handedness inversion were constructed from the coordination-driven assembly of pyridine–cyanostilbene–cholesterol and metal salts by modulating the treatment modes, solvents, and metal ions.
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